Cas no 2580226-74-8 (ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate)

• Product Name: ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate
• CAS No: 2580226-74-8
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5660529
• PubChem ID: 165894920
• Update Time: 2025-05-28

ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[6-(trifluoromethyl)morpholin-2-yl]acetate
• EN300-27729601
• 2580226-74-8
• ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate

• Inchi： 1S/C9H14F3NO3/c1-2-15-8(14)3-6-4-13-5-7(16-6)9(10,11)12/h6-7,13H,2-5H2,1H3
• InChI Key： HUCLJVXTEBSTCM-UHFFFAOYSA-N
• SMILES： FC(C1CNCC(CC(=O)OCC)O1)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate

Comprehensive Overview of Ethyl 2-6-(Trifluoromethyl)Morpholin-2-Ylacetate (CAS No. 2580226-74-8)

The compound ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate (CAS No. 2580226-74-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and morpholine ring, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications due to its ability to enhance metabolic stability and bioavailability in drug development.

One of the most searched questions related to this compound is: "What are the synthetic applications of ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate?" The answer lies in its versatility. The ethyl ester moiety provides a reactive handle for further chemical modifications, while the morpholin-2-yl fragment contributes to its solubility and binding affinity. This combination makes it a preferred choice for designing protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and inflammation.

In the context of green chemistry and sustainable synthesis, CAS No. 2580226-74-8 has been studied for its compatibility with eco-friendly catalysts. Recent publications highlight its role in flow chemistry setups, where it exhibits excellent reactivity under mild conditions. This aligns with the growing demand for energy-efficient and waste-minimizing processes in industrial applications.

Another trending topic is the computational modeling of trifluoromethyl-containing compounds. Molecular docking studies reveal that ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate can interact with biological targets such as G-protein-coupled receptors (GPCRs). These insights are driving innovations in computer-aided drug design (CADD), a field that dominates current literature searches.

The compound’s stability under physiological conditions is another frequently asked question. Analytical data confirms that the morpholin-2-ylacetate backbone resists hydrolysis in neutral pH, making it suitable for prodrug formulations. This property is particularly relevant for oral drug delivery systems, a hot topic in pharmacokinetics research.

From a regulatory perspective, CAS 2580226-74-8 is not classified as hazardous under major chemical inventories, which simplifies its handling in laboratory settings. However, users often search for "safe storage guidelines for fluorinated morpholine derivatives". Best practices recommend inert atmospheres and moisture-free environments to preserve its integrity.

In material science, the trifluoromethyl morpholine unit has been incorporated into polymers to improve thermal resistance and dielectric properties. This application is gaining traction in electronic coatings and high-performance adhesives, addressing the demand for advanced materials in consumer electronics.

To summarize, ethyl 2-6-(trifluoromethyl)morpholin-2-ylacetate represents a multifaceted building block with cross-disciplinary relevance. Its synergy with cutting-edge technologies like AI-driven molecular optimization and continuous manufacturing ensures its continued prominence in scientific discourse.